Cas no 123401-12-7 (Benzenamine, 5-(difluoromethoxy)-2-fluoro-4-methyl-)

• Product Name: Benzenamine, 5-(difluoromethoxy)-2-fluoro-4-methyl-
• CAS No: 123401-12-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 3696873
• PubChem ID: 14421622
• Update Time: 2025-04-22

Benzenamine, 5-(difluoromethoxy)-2-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-(difluoromethoxy)-2-fluoro-4-methyl-
• 123401-12-7
• SCHEMBL10440456
• OLBMWAHEQJNETG-UHFFFAOYSA-N
• 5-(difluoromethoxy)-2-fluoro-4-methylaniline

• Inchi： 1S/C8H8F3NO/c1-4-2-5(9)6(12)3-7(4)13-8(10)11/h2-3,8H,12H2,1H3
• InChI Key： OLBMWAHEQJNETG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C)C=1)OC(F)F)N

Computed Properties

• Exact Mass: 191.05579836Da
• Monoisotopic Mass: 191.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų